Cas no 6595-21-7 (N,1-dimethyl-1H-1,3-benzodiazol-2-amine)

• Product Name: N,1-dimethyl-1H-1,3-benzodiazol-2-amine
• CAS No: 6595-21-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 851852
• PubChem ID: 12224324
• Update Time: 2025-04-19

N,1-dimethyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-1H-benzo[d]imidazol-2-amine
• 1H-Benzimidazol-2-amine,N,1-dimethyl-(9CI)
• N,1-dimethylbenzimidazol-2-amine
• 1-Methyl-2-(methylamino)-1H-benzimidazol
• 1-Methyl-2-methylaminobenzimidazol
• 1-methyl-2-methylaminobenzimidazole
• 2-Methylamino-1-methyl-benzimidazol
• AK149442
• methyl-(1-methyl-1H-benzoimidazol-2-yl)-amine
• SureCN7850067
• SCHEMBL7850067
• CS-0117090
• EN300-137353
• N,1-DIMETHYL-1,3-BENZODIAZOL-2-AMINE
• MFCD03413581
• 6595-21-7
• AKOS000365987
• Z1198162309
• N,1-dimethyl-1H-1,3-benzodiazol-2-amine
• SDXJSNHZYJUECQ-UHFFFAOYSA-N
• N,1-Dimethyl-1H-benzimidazol-2-amine
• G48301
• 1-methyl-2-methylaminobezimidazole

• Inchi： 1S/C9H11N3/c1-10-9-11-7-5-3-4-6-8(7)12(9)2/h3-6H,1-2H3,(H,10,11)
• InChI Key： SDXJSNHZYJUECQ-UHFFFAOYSA-N
• SMILES： N1(C)C(NC)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles